22-Hydroxyvitamin D3
Overview
Description
22-Hydroxyvitamin D3 is a vitamin D.
Scientific Research Applications
Metabolism and Biological Activities
- 22-Hydroxyvitamin D3 (22(OH)D3) is a metabolite of vitamin D3, produced by Cytochrome P450scc (CYP11A1). It acts as a partial vitamin D receptor (VDR) agonist and shows biological activities on skin cells, including inhibiting keratinocyte proliferation and inducing differentiation. It demonstrates a unique degree of phenotypic heterogeneity compared to other hydroxy metabolites of vitamin D3 (Tuckey et al., 2011).
Novel Pathways of Vitamin D3 Metabolism
- 22(OH)D3 is part of a novel in vivo pathway of vitamin D3 metabolism. This pathway, initiated by CYP11A1 and modified by CYP27B1, produces various D3-hydroxyderivatives including 22(OH)D3. The production and concentration of these metabolites, such as 22(OH)D3, show organ/cell type specificity, indicating their role as natural products and bioregulators (Slominski et al., 2012).
Detection in Honey
- 22-Monohydroxyvitamin D3 (22(OH)D3) has been detected in honey, implying its production in bees. This discovery suggests an interesting aspect of the biochemistry and photochemistry of vitamin D3 and its metabolites in nature (Kim et al., 2020).
properties
Molecular Formula |
C27H44O2 |
|---|---|
Molecular Weight |
400.6 g/mol |
IUPAC Name |
(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2S,3R)-3-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol |
InChI |
InChI=1S/C27H44O2/c1-18(2)8-15-26(29)20(4)24-13-14-25-21(7-6-16-27(24,25)5)10-11-22-17-23(28)12-9-19(22)3/h10-11,18,20,23-26,28-29H,3,6-9,12-17H2,1-2,4-5H3/b21-10+,22-11-/t20-,23-,24+,25-,26+,27+/m0/s1 |
InChI Key |
OCHNORYGWPYCAK-ROIDTVJZSA-N |
Isomeric SMILES |
C[C@@H]([C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C)[C@@H](CCC(C)C)O |
Canonical SMILES |
CC(C)CCC(C(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)O |
synonyms |
22-hydroxycholecalciferol 22-hydroxyvitamin D3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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